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Compound of Interest

Compound Name: 3,3',5,5"-Tetrabromo-1,1'-biphenyl

Cat. No.: B1361229

This document provides comprehensive guidance on the proper disposal procedures for
3,3',5,5'-Tetrabromo-1,1'-biphenyl, ensuring the safety of laboratory personnel and
environmental protection. The following protocols are designed for researchers, scientists, and
professionals in drug development.

Physicochemical and Hazard Data

A summary of the key quantitative data for 3,3',5,5'-Tetrabromo-1,1'-biphenyl is presented
below. This information is critical for a comprehensive understanding of its hazard profile and
handling requirements.

Property Value Reference
CAS Number 16400-50-3 [11[2]
Molecular Formula C12HeBra [2]
Molecular Weight 469.79 g/mol [11[2]
Appearance Powder [1]

Melting Point 185-190 °C [1]

H318: Causes serious eye
GHS Hazard Statements [1][2]
damage.[1][2]

Storage Class 13 - Non Combustible Solids [1]
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Disposal and Decontamination Procedures

The proper disposal of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is crucial due to its hazardous
properties. The following sections outline the necessary steps for waste handling and
decontamination.

Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:
e Eye Protection: Chemical safety goggles or a face shield.[2][3]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][3]

o Body Protection: A lab coat or other protective clothing.[3]

Waste Segregation and Collection

e Solid Waste:

o Collect any solid waste, including contaminated consumables (e.g., weighing paper,
gloves, pipette tips), in a dedicated, properly labeled hazardous waste container.

o The container should be made of a compatible material and have a secure lid.
o Do not mix with other waste streams.
e Liquid Waste:

o If 3,3',5,5'-Tetrabromo-1,1'-biphenyl is dissolved in a solvent, it should be collected in a
separate, sealed, and clearly labeled container for halogenated organic waste.

o Do not pour this chemical or its solutions down the drain.[4]
e Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"3,3',5,5'-Tetrabromo-1,1'-biphenyl".
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o Include the approximate concentration and any solvents present.

Storage and Disposal

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[3]

o Keep containers tightly closed.[3]

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal company.[3][5]

Experimental Protocol: Decontamination of a Small
Spill

This protocol details the steps for cleaning a small spill of solid 3,3',5,5'-Tetrabromo-1,1'-
biphenyl.

Materials:

Appropriate PPE (see above)

e Forceps

o Two plastic bags for hazardous waste

o Absorbent pads

» Decontamination solution (e.g., a suitable laboratory detergent)

o Paper towels

e Hazardous waste labels

Procedure:

» Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate the
immediate vicinity and increase ventilation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC106252500&productDescription=BIPHENYL%2C+99%25+250GRBIPHENYL%2C&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106252500&productDescription=BIPHENYL%2C+99%25+250GRBIPHENYL%2C&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106252500&productDescription=BIPHENYL%2C+99%25+250GRBIPHENYL%2C&vendorId=VN00032119&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB93&dnl=sd_-_Biphenyl_%5BCAS_92-52-4%5D_%28SB93%29_%28EU%29.pdf
https://www.benchchem.com/product/b1361229?utm_src=pdf-body
https://www.benchchem.com/product/b1361229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Don PPE: Put on your safety goggles, gloves, and lab coat.[2][3]

o Contain the Spill: Carefully place absorbent pads around the perimeter of the spill to prevent
it from spreading.

o Collect the Solid: Use forceps to gently pick up any larger pieces of the solid and place them
in the first hazardous waste bag. Carefully sweep the remaining powder onto a piece of
weighing paper and add it to the bag.

e Decontaminate the Surface:

o

Wet paper towels with the decontamination solution and wipe the spill area, starting from
the outside and working your way in.

o

Place the used paper towels in the second hazardous waste bag.

[¢]

Wipe the area again with clean, wet paper towels.

o

Finally, wipe the area with dry paper towels. Place all used towels in the waste bag.

o Dispose of Waste: Seal both hazardous waste bags, label them appropriately, and dispose of
them according to your institution's procedures for solid chemical waste.

o Clean PPE: Remove your PPE carefully, avoiding contamination. Dispose of gloves in the
hazardous waste. Wash your hands thoroughly with soap and water.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3,3",5,5'-Tetrabromo-1,1'-biphenyl waste.
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Waste Generation

(3,3',5,5'-Tetrabromo-1,1-biphenyl) Disposal workflow for 3,3',5,5'-Tetrabromo-1,1'-biphenyl.
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Caption: Disposal workflow for 3,3',5,5'-Tetrabromo-1,1'-biphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal Protocol for 3,3',5,5'-Tetrabromo-1,1'-
biphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361229#3-3-5-5-tetrabromo-1-1-biphenyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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